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Compound of Interest

Compound Name: 2-Undecanone, 3,3-dimethyl-

Cat. No.: B15451640 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Initial Search Synopsis: A comprehensive literature search for "2-Undecanone, 3,3-dimethyl-"
did not yield specific research pertaining to this exact molecule. The scientific and chemical

databases predominantly contain information on "2-Undecanone" and various dimethylated

ketones, most notably "3,3-dimethyl-2-butanone" and "3,3-dimethyl-2-pentanone." This

suggests that "2-Undecanone, 3,3-dimethyl-" may be a novel or less-studied compound. This

review, therefore, focuses on the extensively researched parent compound, 2-Undecanone,

and provides comparative insights into the properties and synthesis of 3,3-dimethyl-ketones to

offer a valuable resource for researchers in this area.

2-Undecanone: A Compound of Interest
2-Undecanone, also known as methyl nonyl ketone, is a colorless oil with a characteristic odor.

[1] It is a naturally occurring compound found in various plants and fruits, including bananas,

cloves, ginger, and wild tomatoes.[1][2] It is also produced synthetically for use in the

fragrance, flavoring, and insect repellent industries.[1][2][3]

Physicochemical Properties of 2-Undecanone
A summary of the key physicochemical properties of 2-Undecanone is presented in the table

below.
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Property Value Reference

Molecular Formula C11H22O [4]

Molecular Weight 170.29 g/mol [4]

CAS Number 112-12-9 [5]

Boiling Point 231-232 °C

Melting Point 11-13 °C

Density 0.825 g/mL at 25 °C

Flash Point 89 °C (192 °F) [4][6]

Solubility
Insoluble in water; Soluble in

organic solvents.
[1][2]

Vapor Density 5.9 (vs air)

Vapor Pressure <1 mmHg (20 °C)

Synthesis of 2-Undecanone
Several methods for the synthesis of 2-Undecanone have been reported. These include:

Oxidation of 2-undecanol.[3]

Dry distillation of calcium acetate and calcium caprylate.[3]

From decanoic acid and acetic acid heated over thorium oxide at 450°C.[3]

Wittig Reaction: A modified Wittig reaction has been utilized in the total synthesis of related

diarylundecanone analogs.[7]

A general workflow for a synthetic approach is outlined below.

Starting Materials
(e.g., 2-Undecanol) Oxidation Reaction Purification

(e.g., Distillation) 2-Undecanone
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Fig. 1: Generalized synthesis workflow for 2-Undecanone.

Biological Activity and Applications
2-Undecanone exhibits a range of biological activities, making it a compound of interest for

various applications.

Insect Repellent: It is a well-established insect repellent, particularly against mosquitoes, and

is used in commercial dog and cat repellents.[1][2][8] Its repellent activity has been shown to

be comparable to DEET in some studies.[8]

Antimicrobial Activity: 2-Undecanone has demonstrated antifungal activity, particularly

against yeasts.[9] Its antibacterial activity is generally considered to be low.[9]

Nematicidal Activity: Recent research has highlighted its repellent and nematicidal effects on

the model organism Caenorhabditis elegans.[10] This suggests potential applications in

agriculture as a bio-nematicide.

The proposed mechanism for its nematicidal action involves interaction with sensory neurons

and disruption of lysosomal function.
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Fig. 2: Proposed signaling pathway for 2-Undecanone's effects in C. elegans.[10]
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3,3-Dimethyl-ketones: A Comparative Overview
The search also provided information on 3,3-dimethyl-2-butanone (pinacolone) and 3,3-

dimethyl-2-pentanone. These molecules are of interest due to the "3,3-dimethyl" substitution

pattern mentioned in the initial query.

Physicochemical Properties of 3,3-Dimethyl-ketones
Property

3,3-Dimethyl-2-
butanone

3,3-Dimethyl-2-
pentanone

Reference

Molecular Formula C6H12O C7H14O [11][12]

Molecular Weight 100.16 g/mol 114.19 g/mol [11][12]

CAS Number 75-97-8 20669-04-9 [11][12]

Boiling Point 106.1 °C Not specified [11]

Melting Point -52.5 °C Not specified [11]

Density 0.7229 at 25 °C/25 °C Not specified [11]

Flash Point 23 °C Not specified [11]

Synthesis of 3,3-Dimethyl-ketones
Synthesis of these compounds often involves Grignard reagents or Friedel-Crafts acylation

type reactions. For instance, a process for preparing 3,3-dimethyl-2-pentanone involves the

reaction of magnesium alkoxyl ethyl malonate with 2,2-dimethyl butyryl chloride.[13] Another

patented process describes the synthesis of 3,3-dimethyl-2-butanone from pivalic acid and

glacial acetic acid.[14]

A general experimental workflow for the synthesis of 3,3-dimethyl-2-pentanone is outlined

below.[13]
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Fig. 3: Experimental workflow for an intermediate in 3,3-dimethyl-2-pentanone synthesis.[13]
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Applications of 3,3-Dimethyl-ketones
These compounds serve as important intermediates in organic synthesis. For example, 3,3-

dimethyl-2-butanone is a precursor for fungicides and herbicides.[15] 3,3-Dimethyl-2-

pentanone is used in the synthesis of oral hypoglycemic agents.[16]

Experimental Protocols
Synthesis of 3,3-dimethyl-2-pentanone intermediate[14]

Preparation of Diethyl Malonate Magnesium Ethylate Solution: In a three-necked flask, 4g of

dehydrated alcohol and 5.4g of magnesium powder are combined. 0.5mL of tetracol phenixin

is added to initiate the reaction. After the initial reaction subsides, 150mL of benzene is

slowly added, maintaining the reaction at boiling point. A mixture of 35.2g of diethyl

malonate, 20mL of dehydrated alcohol, and 25mL of benzene is then slowly added with

stirring.

Reaction with 2,2-dimethyl-butyrylchloride: A solution of 26.9g of 2,2-dimethyl-butyrylchloride

in 50mL of benzene is added dropwise to the prepared diethyl malonate magnesium ethylate

solution over approximately 15 minutes with stirring.

Reflux and Work-up: The reaction mixture is stirred and refluxed for about 1 hour. After

cooling, 220mL of 10% sulfuric acid is added for acidification. The organic layer is separated.

Extraction and Purification: The aqueous layer is extracted once with 75mL of benzene. The

organic layers are combined and washed. Benzene is removed by distillation to yield 2,2-

dimethyl butyryl diethyl malonate.

Conclusion
While direct research on "2-Undecanone, 3,3-dimethyl-" is not readily available, this review

provides a comprehensive overview of the closely related and well-documented compound, 2-

Undecanone. Its synthesis, physicochemical properties, and diverse biological activities,

particularly as an insect repellent and nematicide, are highlighted. Furthermore, a comparative

analysis of 3,3-dimethylated ketones offers valuable insights into the synthesis and applications

of this class of compounds. This information serves as a foundational guide for researchers

and professionals in drug development and related scientific fields who are interested in the
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chemical space surrounding substituted long-chain ketones. Further research into the

synthesis and biological evaluation of "2-Undecanone, 3,3-dimethyl-" could be a promising

area for novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Literature Review: An Analysis of 2-Undecanone and
Related Dimethylated Ketones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15451640#literature-review-of-2-undecanone-3-3-
dimethyl-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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